Cas no 1219972-16-3 (3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride)

• Product Name: 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride
• CAS No: 1219972-16-3
• MF: C₁₃H₁₉ClINO
• MW: 367.65353512764
• CID: 4687402
• Update Time: 2025-08-02

3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-IODOPHENOXY)ETHYL]PIPERIDINE HYDROCHLORIDE
• 3-(2-(2-Iodophenoxy)ethyl)piperidine hydrochloride
• 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride

• Inchi： 1S/C13H18INO.ClH/c14-12-5-1-2-6-13(12)16-9-7-11-4-3-8-15-10-11;/h1-2,5-6,11,15H,3-4,7-10H2;1H
• InChI Key： DKHRAXOFNPEPFC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1OCCC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 200
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride

Research Brief on 3-2-(2-Iodophenoxy)ethylpiperidine Hydrochloride (CAS: 1219972-16-3): Recent Advances and Applications

3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride (CAS: 1219972-16-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and iodophenoxy moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have explored its role as a ligand for specific receptors, its pharmacokinetic properties, and its potential as a lead compound for drug development.

One of the key areas of research involving 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride is its interaction with sigma receptors. Sigma receptors, particularly sigma-1 and sigma-2 subtypes, are implicated in a variety of physiological and pathological processes, including neuroprotection, pain modulation, and cancer progression. Recent in vitro and in vivo studies have demonstrated that this compound exhibits high affinity for sigma-1 receptors, suggesting its potential utility in treating neurological disorders such as Alzheimer's disease and neuropathic pain. The iodophenoxy group is believed to enhance the compound's binding affinity and selectivity, making it a valuable tool for receptor studies.

In addition to its receptor-binding properties, 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride has been investigated for its pharmacokinetic profile. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties are critical for its potential use as a therapeutic agent, particularly for central nervous system (CNS) disorders. Recent pharmacokinetic studies have also explored the compound's metabolism, identifying major metabolites and their potential pharmacological activities.

Another promising avenue of research involves the use of 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride as a radioligand in positron emission tomography (PET) imaging. The iodine atom in the compound can be replaced with radioactive isotopes such as iodine-125 or iodine-123, enabling its use in imaging studies to visualize sigma receptor distribution in vivo. This application has significant implications for understanding receptor dynamics in various diseases and for the development of targeted therapies. Recent preclinical studies have validated the compound's utility in PET imaging, highlighting its potential as a diagnostic tool.

Despite these advancements, challenges remain in the development of 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride as a therapeutic or diagnostic agent. Issues such as off-target effects, potential toxicity, and the need for further optimization of its chemical structure are areas of active research. Recent efforts have focused on synthesizing analogs with improved selectivity and reduced side effects, as well as exploring novel formulations to enhance bioavailability and stability.

In conclusion, 3-2-(2-Iodophenoxy)ethylpiperidine hydrochloride (CAS: 1219972-16-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its high affinity for sigma receptors, favorable pharmacokinetic properties, and potential applications in PET imaging make it a valuable tool for both basic research and drug development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic and diagnostic applications.